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A comprehensive review of available scientific literature and chemical databases reveals no
established applications of Solvent Red 195 in the field of neuroscience research. This
industrial dye, primarily used for coloring plastics, fibers, and resins, does not appear to be
utilized as a fluorescent tracer, neuroanatomical stain, or for any other experimental purpose
within neuroscience.

Efforts to find documented protocols, quantitative data, or signaling pathway interactions
involving Solvent Red 195 in neuronal studies were unsuccessful. The dye's properties, such
as its high heat resistance and light fastness, are tailored for industrial manufacturing
processes and are not indicative of suitability for biological applications.[1][2][3][4]

Industrial dyes are generally not intended for biological or medical research due to potential
toxicity and the lack of specific binding properties required for accurate scientific investigation.
Researchers in neuroscience utilize a variety of specialized fluorescent probes and histological
stains designed for compatibility with living tissues and specific molecular targets. These
include, but are not limited to, dyes for neuronal tracing, membrane labeling, and identification
of specific cellular components.[5][6][7]
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Given the absence of any scientific basis for the use of Solvent Red 195 in neuroscience, no
application notes or experimental protocols can be provided. The use of industrial chemicals in
a biological research setting without prior validation and safety assessment is strongly
discouraged, as it can lead to unreliable data and potential neurotoxic effects.[8][9]

For researchers seeking reagents for neuroscience studies, it is recommended to consult
established suppliers of biological stains and probes who provide detailed documentation on
their products' specificity, toxicity, and appropriate experimental protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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